Cas no 862978-46-9 (N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 862978-46-9
• MF: C₂₄H₁₇F₃N₂O₃
• MW: 438.398596525192
• CID: 6074698
• PubChem ID: 16814872
• Update Time: 2025-10-31

N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-methylphenyl)-3-[[2-(trifluoromethyl)benzoyl]amino]-
• F0666-1318
• 862978-46-9
• N-(4-methylphenyl)-3-[2-(trifluoromethyl)benzamido]-1-benzofuran-2-carboxamide
• N-(p-tolyl)-3-(2-(trifluoromethyl)benzamido)benzofuran-2-carboxamide
• AKOS024594478
• N-(4-methylphenyl)-3-[[2-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxamide
• AB00671668-01

• Inchi： 1S/C24H17F3N2O3/c1-14-10-12-15(13-11-14)28-23(31)21-20(17-7-3-5-9-19(17)32-21)29-22(30)16-6-2-4-8-18(16)24(25,26)27/h2-13H,1H3,(H,28,31)(H,29,30)
• InChI Key： SARRXGGNABHKAU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2C(F)(F)F)=C1C(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 438.11912689g/mol
• Monoisotopic Mass: 438.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 451.6±45.0 °C(Predicted)
• pka: 11.32±0.43(Predicted)

Additional information on N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide

N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 862978-46-9): An Overview of Its Structure, Properties, and Applications

N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 862978-46-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused with a furan ring. The presence of a trifluoromethyl group and an amide functionality imparts distinct chemical and biological properties to this molecule.

The chemical structure of N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide is intricate and can be represented as follows: the benzofuran core is substituted with a 3-2-(trifluoromethyl)benzamido group at the 2-position and an N-(4-methylphenyl) group at the 1-position. This arrangement of functional groups not only enhances the compound's stability but also confers it with specific reactivity profiles that are valuable in synthetic chemistry.

Recent studies have highlighted the potential of N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide in various applications. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the activity of cyclooxygenase (COX) enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Moreover, the presence of the trifluoromethyl group in N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide enhances its lipophilicity, which is crucial for improving drug delivery and bioavailability. This property has been leveraged in the development of novel drug delivery systems, where the compound serves as a carrier molecule to enhance the therapeutic efficacy of other active pharmaceutical ingredients (APIs).

In addition to its medicinal applications, N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research conducted at the University of California, Berkeley, in 2020 showed that this compound can be used as a hole transport material in OLEDs, leading to improved device performance and longer operational lifetimes.

The synthesis of N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide involves several steps, including the formation of the benzofuran core, introduction of the trifluoromethyl group, and coupling with the N-(4-methylphenyl) moiety. The synthetic route is well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques such as microwave-assisted synthesis and flow chemistry.

In terms of safety and handling, N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe usage.

In conclusion, N-(4-methylphenyl)-3-2-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 862978-46-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.